Cas no 14326-28-4 (3-[ethyl(methyl)amino]-2-methyl-1,1-diphenylpropan-1-ol hydrobromide (1:1))

• Product Name: 3-[ethyl(methyl)amino]-2-methyl-1,1-diphenylpropan-1-ol hydrobromide (1:1)
• CAS No: 14326-28-4
• MF: C₁₉H₂₆BrNO
• MW: 364.319844722748
• CID: 1313057
• PubChem ID: 203412
• Update Time: 2025-04-20

3-[ethyl(methyl)amino]-2-methyl-1,1-diphenylpropan-1-ol hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-[ethyl(methyl)amino]-2-methyl-1,1-diphenylpropan-1-ol hydrobromide (1:1)
• 3-[ethyl(methyl)amino]-2-methyl-1,1-diphenylpropan-1-ol,hydrobromide
• Α-(2-(ETHYLMETHYL)AMINO-1-METHYLETHYL)BENZHYDROL HBR
• 14326-28-4
• 1,1-Diphenyl-2-methyl-3-(N-ethyl-N-methylamino)propanol hydrobromide
• alpha-(2-(Ethylmethyl)amino-1-methylethyl)benzhydrol hydrobromide
• DTXSID70931796
• Benzhydrol, alpha-(2-(ethylmethyl)amino-1-methylethyl)-, hydrobromide
• 3-[Ethyl(methyl)amino]-2-methyl-1,1-diphenylpropan-1-ol--hydrogen bromide (1/1)

• Inchi： 1S/C19H25NO.BrH/c1-4-20(3)15-16(2)19(21,17-11-7-5-8-12-17)18-13-9-6-10-14-18;/h5-14,16,21H,4,15H2,1-3H3;1H
• InChI Key： NKAYGPGUMOGRCC-UHFFFAOYSA-N
• SMILES： Br.OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(C)CN(C)CC

Computed Properties

• Exact Mass: 363.11978g/mol
• Monoisotopic Mass: 363.11978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5Ų